(E)-3-O-Methyl Entacapone
(E)-3-O-Methyl Entacapone
3-O-methylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding methyl ether. It is an aromatic ether, a monocarboxylic acid amide, a nitrile and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone.
Brand Name:
Vulcanchem
CAS No.:
857629-78-8
VCID:
VC0193603
InChI:
InChI=1S/C15H17N3O5/c1-4-17(5-2)15(20)11(9-16)6-10-7-12(18(21)22)14(19)13(8-10)23-3/h6-8,19H,4-5H2,1-3H3/b11-6+
SMILES:
CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N
Molecular Formula:
C15H17N3O5
Molecular Weight:
319.31 g/mol
(E)-3-O-Methyl Entacapone
CAS No.: 857629-78-8
Impurities
VCID: VC0193603
Molecular Formula: C15H17N3O5
Molecular Weight: 319.31 g/mol
Purity: > 95%
| CAS No. | 857629-78-8 |
|---|---|
| Product Name | (E)-3-O-Methyl Entacapone |
| Molecular Formula | C15H17N3O5 |
| Molecular Weight | 319.31 g/mol |
| IUPAC Name | (E)-2-cyano-N,N-diethyl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enamide |
| Standard InChI | InChI=1S/C15H17N3O5/c1-4-17(5-2)15(20)11(9-16)6-10-7-12(18(21)22)14(19)13(8-10)23-3/h6-8,19H,4-5H2,1-3H3/b11-6+ |
| Standard InChIKey | MAZRYCCTAIVEQP-IZZDOVSWSA-N |
| Isomeric SMILES | CCN(CC)C(=O)/C(=C/C1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])/C#N |
| SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N |
| Canonical SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-])C#N |
| Appearance | Solid Powder |
| Description | 3-O-methylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding methyl ether. It is an aromatic ether, a monocarboxylic acid amide, a nitrile and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (2E)-2-Cyano-N,N-diethyl-3-(4-hydroxy-3-methoxy-5-nitrophenyl)-2-propenamide; |
| PubChem Compound | 11449993 |
| Last Modified | Nov 11 2021 |
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